N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]naphthalene-1-sulfonamide
• InChI: InChI=1S/C23H25N3O2S/c1-25(2)22(20-16-26(3)21-13-7-6-12-19(20)21)15-24-29(27,28)23-14-8-10-17-9-4-5-11-18(17)23/h4-14,16,22,24H,15H2,1-3H3
• InChI Key: IXZHUVYHYQRUBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNS(=O)(=O)C3=CC=CC4=CC=CC=C43)N(C)C
• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol

Description

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide, also known as DNSA, is a chemical compound that has been widely used in scientific research. DNSA is a fluorescent dye that is commonly used as a pH indicator, and it has been shown to have potential applications in biological imaging and drug delivery.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide involves the reaction of 1-naphthalenesulfonyl chloride with N-(2-(dimethylamino)ethyl)-1-methyl-1H-indole-3-carboxamide in the presence of a base to form the desired product.

Starting Materials
1-naphthalenesulfonyl chloride, N-(2-(dimethylamino)ethyl)-1-methyl-1H-indole-3-carboxamide, Base (e.g. triethylamine)

Reaction
Step 1: Dissolve 1-naphthalenesulfonyl chloride in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution., Step 2: Add N-(2-(dimethylamino)ethyl)-1-methyl-1H-indole-3-carboxamide to the reaction mixture and stir at room temperature for several hours., Step 3: Work up the reaction mixture by pouring it into water and extracting the product with a suitable organic solvent (e.g. ethyl acetate)., Step 4: Purify the product by column chromatography or recrystallization to obtain N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide as a solid.

Mechanism Of Action

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide works by binding to acidic groups in biological molecules, causing a change in its fluorescence properties. This change in fluorescence can be used to monitor pH changes in biological systems.

Biochemical And Physiological Effects

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide has been shown to have minimal biochemical and physiological effects on cells and tissues. It is considered to be a relatively safe compound to use in laboratory experiments.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide in laboratory experiments is its high sensitivity to pH changes. It can detect changes in pH as small as 0.1 units, making it a valuable tool for studying pH-dependent biological processes. However, one limitation of using N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide is that it is not specific to any particular biological molecule, and it can bind to a variety of acidic groups in different molecules.

Future Directions

There are several potential future directions for research involving N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide. One area of interest is the development of new fluorescent dyes that are more specific to particular biological molecules. Another potential direction is the use of N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide in drug delivery systems, where it could be used to monitor the pH of drug release in vivo. Additionally, N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide could be used in the development of new biosensors for monitoring pH changes in real-time.

Scientific Research Applications

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide has been used in a variety of scientific research applications, including as a pH indicator in biological systems. It has been shown to be useful for monitoring pH changes in cells and tissues, and it has also been used to study the pH-dependent behavior of proteins and enzymes.